Cas no 671-56-7 (3-Buten-2-ol, 1-chloro-)

• Product Name: 3-Buten-2-ol, 1-chloro-
• CAS No: 671-56-7
• MF: C₄H₇ClO
• MW: 106.550780534744
• CID: 504076
• PubChem ID: 12642
• Update Time: 2025-04-19

3-Buten-2-ol, 1-chloro- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-ol, 1-chloro-
• 1-chloro-2-hydroxy-3-butene
• 1-chlorobut-3-en-2-ol
• 3-HYDROXY-4-CHLORO-1-BUTENE
• 1-chloro-but-3-en-2-ol
• 671-56-7
• 1-CHB
• AKOS006382359
• SCHEMBL8781922
• DTXSID60870746

• Inchi： 1S/C4H7ClO/c1-2-4(6)3-5/h2,4,6H,1,3H2
• InChI Key： PIPLRXXGXUVQRX-UHFFFAOYSA-N
• SMILES： ClCC(C=C)O

Computed Properties

• Exact Mass: 106.01861
• Monoisotopic Mass: 106.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 44.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.1110
• Boiling Point: 118.37°C (rough estimate)
• Flash Point: 67.5°C
• Refractive Index: 1.4643 (estimate)
• PSA: 20.23